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Compound of Interest

Compound Name: 5-broMo-4-iodopyridin-3-aMine
CAS No.: 1805270-42-1
Cat. No.: B3048739

Get Quote

Part 1: Executive Safety Summary

Immediate Action Required: Treat this substance as a Halogenated Toxic Organic. It poses

risks of acute toxicity (oral), severe eye damage, and respiratory irritation.[1][2][3]

Parameter Critical Data
CAS Number 1805270-42-1

) DANGER (Due to Eye Damage) / WARNING
Signal Word

(Acute Tox)

GHS Classification

Acute Tox. 4 (Oral), Skin Irrit. 2, Eye Dam. 1,
STOT SE 3

Physical State

Solid (Light-sensitive)

Storage

4°C, Protect from light, Inert atmosphere

Waste Stream

Halogenated Organic Waste (Do NOT mix with

non-halogenated solvents)
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Part 2: Chemical Profile & Hazard Identification

As a Senior Application Scientist, | emphasize that the primary operational risk with 5-bromo-4-
iodopyridin-3-amine lies in its dual-halogenated heterocyclic structure. The presence of both
bromine and iodine atoms necessitates strict segregation from general organic waste to
prevent downstream incinerator corrosion and regulatory non-compliance.

GHS Hazard Statements[5][6][7][8]

o H302: Harmful if swallowed.[1][2][3]
e H315: Causes skin irritation.[3]
e H318: Causes serious eye damage.[2][3]

o H335: May cause respiratory irritation.[1][2][3]

Molecular Stability & Reactivity

» Light Sensitivity: The carbon-iodine bond is photolabile. Degradation products may include
free iodine (

), which is corrosive and toxic.

e Incompatibility: Reacts violently with strong oxidizing agents. Incompatible with strong acids
and acid chlorides.

Part 3: Waste Characterization & Segregation
Protocol

Proper segregation is the single most critical step in chemical disposal. You must classify this
waste as Halogenated due to the Br and | substituents.

Segregation Logic Diagram

The following decision tree illustrates the required workflow for segregating this specific
compound.
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Waste Generation
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Figure 1: Segregation logic ensuring all traces of the compound enter the Halogenated Waste
Stream, regardless of the solvent used.

Part 4: Step-by-Step Disposal Procedures
A. Solid Waste Disposal (Pure Substance)

Objective: Safe containment for high-temperature incineration.

o Containment: Transfer any expired or unused solid 5-bromo-4-iodopyridin-3-amine into a

screw-cap glass vial.
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e Secondary Packaging: Place the vial into a clear, sealable polyethylene bag (4 mil thickness
recommended).

» Labeling: Affix a hazardous waste tag.
o Constituents: "5-Bromo-4-iodopyridin-3-amine" (Do not use abbreviations).[4][5][6]
o Hazards: Check "Toxic" and "Irritant”.

o Disposal Bin: Deposit into the Solid Hazardous Waste drum.

B. Liquid Waste Disposal (Reaction Mixtures/Stock
Solutions)

Objective: Prevent contamination of non-halogenated streams.

o Solvent Compatibility: If the compound is dissolved in a hon-halogenated solvent (e.g.,
DMSO, Methanol), the presence of Br/l atoms reclassifies the entire mixture as Halogenated
Waste.

o Collection: Pour into the carboy designated for Halogenated Organic Solvents.

o Note: Never pour into the "Non-Halogenated" carboy. Even trace halogens can damage
incinerator scrubbers designed for non-halogenated waste.

e Rinsing: Triple rinse the original container with a minimal amount of acetone. Add rinsate to
the Halogenated carboy.

C. Contaminated Debris (Gloves, Weigh Boats)

o Collect all disposable items (nitrile gloves, weigh boats, pipette tips) that contacted the
chemical.

¢ Place in a dedicated "Chemically Contaminated Debris" bucket (usually a yellow or white pail
with a lid).

e Do NOT throw in regular trash.
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Part 5: Emergency Spill Response

Scenario: Spillage of 500 mg solid powder on the benchtop.
o Evacuate & Ventilate: Clear the immediate area.[7] Ensure fume hood is active.

o PPE Upgrade: Wear double nitrile gloves, safety goggles, and a lab coat. If dust is airborne,
use an N95 or P100 respirator.

o Containment: Cover the spill with a damp paper towel to prevent dust dispersion.
e Cleanup:

o Wipe up the solid using the damp towel.

o Clean the surface with a soap/water solution, followed by an acetone wipe.

o Disposal: Place all cleanup materials into the Solid Hazardous Waste bag.

Part 6: Regulatory Compliance

Adherence to these codes ensures compliance with EPA (USA) and local environmental

agencies.
Regulation Classification/Code Notes
Classify as hazardous based
EPA Waste Code Not Listed (P/U) on toxicity/reactivity
characteristics.
Not regulated as Dangerous
DOT Shipping N/A (Small Qty) Goods in small research
quantities, but treat as Toxic.
Ensure use is strictly limited to
TSCA Status Research Use Only
R&D purposes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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